3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride

• Molecular Formula: C7H3ClF4O3S
• Molecular Weight: 278.61 g/mol
• IUPAC Name: 3-fluoro-6-hydroxy-2-(trifluoromethyl)benzenesulfonyl chloride
• InChI: InChI=1S/C7H3ClF4O3S/c8-16(14,15)6-4(13)2-1-3(9)5(6)7(10,11)12/h1-2,13H
• InChI Key: MOCOOKIAPXUKMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1O)S(=O)(=O)Cl)C(F)(F)F)F

Description

3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS 1822817-07-1) is a multifunctional aromatic sulfonyl chloride of high interest in advanced chemical synthesis . This compound features a benzene ring core substituted with a reactive sulfonyl chloride group, a phenolic hydroxyl group, a fluorine atom, and a trifluoromethyl (CF₃) group. Its molecular formula is C₇H₃ClF₄O₃S, with a molecular weight of 278.61 . The presence of both fluorine and the trifluoromethyl group is strategically significant in modern drug design . The trifluoromethyl group is a key pharmacophore in numerous FDA-approved drugs, where it often enhances a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets through its high electronegativity and lipophilicity . Concurrently, the sulfonyl chloride moiety serves as a versatile synthetic handle, enabling the compound to function as a key building block in the construction of more complex molecules, particularly sulfonamides . Research into fluorinated sulphonamide derivatives has highlighted their potential in developing new therapeutic agents and agrochemicals, with demonstrated activity against various pathological conditions and effectiveness in crop protection . This product is strictly labeled For Research Use Only . It is not intended for diagnostic or therapeutic procedures, nor for human or animal consumption. Researchers handling this compound should refer to the Safety Data Sheet and note that it is classified as a hazardous chemical (GHS Hazard Statements H314) .

Preparation Methods

Preparation Methods Analysis

General Synthetic Strategy

The preparation of this compound typically involves the chlorosulfonation of a suitably substituted fluorinated aromatic precursor, followed by selective functional group transformations. The key steps include:

• Starting from a fluorinated and trifluoromethyl-substituted aromatic compound bearing an alkyl sulfide or hydroxy group.
• Sulfonylation to introduce the sulfonyl chloride group.
• Chlorination or oxychlorination to convert sulfonic acid or sulfonate intermediates into sulfonyl chlorides.
• Purification to achieve high product purity (>97%) and yield (>90%).

Specific Preparation Method from Patent CN104961662B (2015)

This patent provides a robust industrially scalable method for preparing 2-fluoro-6-trifluoromethyl benzenesulfonyl chloride , which is closely related to the target compound and can be adapted for the hydroxy-substituted derivative.

Key Features:

• Raw Material: 2-fluoro-6-trifluoromethyl-alkyl sulfide benzene (alkyl = methyl, ethyl, or propyl).
• Solvents: One or more of concentrated hydrochloric acid (36-38%), concentrated nitric acid (65-68%), fuming nitric acid (95%), and formic acid (88%).
• Reaction: Chlorine is introduced under controlled temperature (50–70°C) for 4–6 hours to perform oxychlorination.
• Workup: After reaction completion, the mixture is cooled, separated, washed with water and sodium bisulfite solution, dried over magnesium sulfate, and filtered.
• Yield and Purity: Product yield exceeds 90%, and purity is above 97%.

Typical Reaction Conditions and Ratios:

Component	Molar Ratio to Substrate (2-fluoro-6-trifluoromethyl-alkyl sulfide)
Formic acid (if used alone)	15–20
Concentrated hydrochloric acid	7.5–10
Fuming nitric acid	1.5–2
Concentrated nitric acid	1.5–2
Chlorine	4–6
Temperature	50–70 °C
Reaction Time	4–6 hours

This method is characterized by mild reaction conditions, simple operation, and industrial feasibility.

Alternative Methods from Fluorinated Benzene Sulfonyl Chloride Literature

Other methods for preparing fluorinated benzene sulfonyl chlorides include:

• Chlorosulfonic acid sulfonation: Direct sulfonation of fluorobenzenes with chlorosulfonic acid, as described in older literature (Gilbert, 1965). This method often leads to para-substitution and may have regioselectivity limitations.

• Diazonium salt decomposition: Decomposition of fluorinated aryl diazonium salts in the presence of sulfur dioxide and hydrogen chloride, followed by chlorination to sulfonyl chlorides. This method requires diazonium salt precursors and can be more complex.

• Fluorine-chlorine exchange reactions: Fluorinated aryl sulfonyl fluorides can be prepared by fluorine-chlorine exchange on chlorobenzenesulfonyl chlorides, but this method is limited by substitution patterns and the difficulty of exchanging chlorine meta to sulfonyl groups.

These methods are generally less efficient or more complex than the oxychlorination approach described in patent CN104961662B.

Reaction Scheme Summary

The general synthetic scheme for preparing 3-fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride can be summarized as:

$$
\text{2-fluoro-6-trifluoromethyl-alkyl sulfide benzene} \xrightarrow[\text{Cl}2, 50-70^\circ C]{\text{HCl, HNO}3, \text{formic acid}} \text{3-fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride}
$$

Data Table: Typical Experimental Parameters and Outcomes

Parameter	Value / Range	Notes
Starting material	2-fluoro-6-trifluoromethyl-alkyl sulfide benzene	Alkyl = methyl, ethyl, propyl
Solvent system	Concentrated HCl, HNO3, fuming HNO3, formic acid	One or combination
Chlorine amount (molar ratio)	4–6 equivalents	Introduced gradually over 4–6 hours
Reaction temperature	50–70 °C	Controlled heating
Reaction time	4–6 hours	Monitored by liquid chromatography
Product yield	>90%	High efficiency
Product purity	>97%	Verified by chromatographic methods
Workup steps	Cooling, phase separation, washing (water, bisulfite), drying	Standard organic workup

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with other nucleophiles, such as amines or alcohols, to form sulfonamides or sulfonate esters.

Oxidation and Reduction: The hydroxy group can be oxidized to a ketone or reduced to an alkane, depending on the reagents and conditions used.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex aromatic structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, alcohols, and thiols, often in the presence of a base such as pyridine or triethylamine.

Oxidation: Reagents like potassium permanganate or chromium trioxide are used for oxidation reactions.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions include sulfonamides, sulfonate esters, and various substituted aromatic compounds, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme inhibitors and as a building block for bioactive molecules.

Medicine: It plays a role in the development of new drugs, particularly those targeting specific enzymes or receptors.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride involves its ability to act as an electrophile, reacting with nucleophiles to form covalent bonds. This reactivity is due to the presence of the sulfonyl chloride group, which is highly reactive towards nucleophiles. The trifluoromethyl group enhances the compound’s stability and reactivity, making it a valuable intermediate in various chemical reactions.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares the target compound with structurally related sulfonyl chlorides:

Compound Name	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	Key Reactivity Features
Target Compound	C$7$H$3$ClF$4$O$3$S	1-SO$2$Cl, 2-CF$3$, 3-F, 6-OH	~278.5 (calculated)	High electrophilicity due to EWGs; hydroxyl enhances solubility
3-Fluoro-2-hydroxy-6-methylbenzene-1-sulfonyl chloride	C$7$H$6$ClFO$_3$S	1-SO$2$Cl, 2-OH, 3-F, 6-CH$3$	224.64	Methyl (EDG) reduces electrophilicity compared to CF$_3$
2-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride	C$7$H$3$Cl$2$F$3$O$_2$S	1-SO$2$Cl, 2-Cl, 4-CF$3$	279.06	Chlorine (moderate EWG) increases stability but reduces reactivity vs. fluorine
2,4,6-Tris(trifluoromethyl)benzene-1-sulfonyl chloride	C$9$H$2$ClF$9$O$2$S	1-SO$2$Cl, 2/4/6-CF$3$	~380.62	Extreme electrophilicity due to three CF$_3$ groups; high thermal stability

Key Observations:

Electron-Withdrawing Effects :

• The target compound’s trifluoromethyl and sulfonyl chloride groups create a strong electron-deficient aromatic system, enhancing its reactivity in nucleophilic substitution reactions compared to methyl-substituted analogs (e.g., ).
• Compounds with multiple EWGs (e.g., 2,4,6-tris(trifluoromethyl) derivative ) exhibit even greater reactivity but may face synthetic challenges due to steric hindrance.

Solubility and Polarity: The hydroxyl group in the target compound improves solubility in polar solvents (e.g., water or alcohols) compared to non-hydroxylated analogs like 2-chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride .

Stability and Handling :

• Sulfonyl chlorides with hydroxyl groups (e.g., the target compound) may exhibit hygroscopic tendencies or decomposition under acidic conditions, requiring anhydrous storage .

Biological Activity

3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No. 1822817-07-1) is a compound of interest in medicinal chemistry due to its unique structural features, including a trifluoromethyl group and a sulfonyl chloride moiety. These functionalities are known to influence biological activity, particularly in antimicrobial and anticancer applications. This article explores the compound's biological activity based on existing research findings, including data tables and case studies.

The molecular formula of 3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride is $C_7H_3ClF_4O_3S$, with a molecular weight of 278.61 g/mol. Its structure includes:

• A trifluoromethyl group which enhances lipophilicity and metabolic stability.
• A sulfonyl chloride group that serves as a reactive site for further chemical modifications.

Antimicrobial Activity

Research has shown that compounds containing sulfonyl groups exhibit significant antimicrobial properties. For instance, studies on related benzenesulfonate derivatives have demonstrated high activity against Gram-positive bacteria, including methicillin-sensitive and methicillin-resistant Staphylococcus aureus (MSSA and MRSA) with minimum inhibitory concentrations (MICs) ranging from 0.39 to 3.12 mg/L . The presence of trifluoromethyl groups in these compounds often correlates with enhanced antibacterial activity.

Table 1: Antimicrobial Activity of Related Compounds

Compound	Target Bacteria	MIC (mg/L)
Compound A	MSSA (ATCC 6538P)	0.39
Compound B	MRSA (ATCC 43300)	0.78
Compound C	Enterococcus faecalis (ATCC 29212)	6.25

Anticancer Activity

The trifluoromethyl and sulfonyl functionalities also play crucial roles in anticancer activity. Recent studies have evaluated various derivatives against multiple human cancer cell lines, revealing promising results. For example, certain compounds showed IC50 values lower than Doxorubicin, a standard chemotherapeutic agent .

Table 2: Anticancer Activity of Selected Compounds

Compound	Cell Line	IC50 (μM)
Compound X	PACA2	22.4
Compound Y	HCT116	17.8
Compound Z	A549	44.4

Study on Antibacterial Properties

In a comparative study, the antibacterial efficacy of various benzenesulfonate derivatives was assessed. The results indicated that the introduction of a trifluoromethyl group significantly improved the antibacterial properties against both MSSA and MRSA strains compared to non-fluorinated analogs .

Study on Anticancer Mechanisms

An investigation into the anticancer potential of sulfonyl-containing urea derivatives revealed that specific compounds effectively down-regulated key oncogenes in treated cancer cells, suggesting a mechanism involving gene expression modulation . This highlights the potential for designing targeted therapies using compounds like 3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride.

Q & A

Q. What are the recommended synthetic routes for 3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride, and what critical reaction conditions must be controlled?

Methodological Answer: The synthesis typically involves electrophilic aromatic sulfonation. A plausible route includes:

Substrate Preparation : Start with a fluorinated phenol derivative (e.g., 3-fluoro-6-hydroxybenzene) and introduce the trifluoromethyl group via Friedel-Crafts alkylation or halogen exchange.

Sulfonation : React with chlorosulfonic acid (HSO$_3$Cl) under anhydrous conditions at 0–5°C to introduce the sulfonyl chloride group.

Protection of Hydroxy Group : Temporarily protect the phenolic -OH group (e.g., using acetyl or trimethylsilyl groups) to prevent side reactions during sulfonation. Deprotection is achieved via hydrolysis .

Q. Critical Conditions :

• Moisture Control : Sulfonyl chlorides hydrolyze readily; use inert atmospheres (N$_2$/Ar) and anhydrous solvents (e.g., dry dichloromethane).
• Temperature : Maintain low temperatures (≤10°C) to suppress decomposition.
• Reagent Purity : Ensure chlorosulfonic acid is free of moisture to avoid side-product formation.

Q. Which spectroscopic techniques are most effective for characterizing 3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride, and what key spectral features should be analyzed?

Methodological Answer :

• $^{1}$H NMR :
  • Identify aromatic protons: Coupling patterns (e.g., doublets for adjacent F substituents) and chemical shifts (δ 6.5–8.0 ppm).
  • Hydroxy proton: A broad peak at δ 9–12 ppm (may be absent due to exchange or protection).
• $^{19}$F NMR :
  • Trifluoromethyl group: A singlet near δ -60 to -65 ppm.
  • Aromatic fluorine: Resonates at δ -100 to -120 ppm, split by neighboring protons .
• FT-IR :
  • Sulfonyl chloride S=O stretches: Strong bands at 1360–1380 cm$^{-1}$ and 1160–1180 cm$^{-1}$.
  • O-H stretch (if unprotected): Broad band at 3200–3600 cm$^{-1}$.
• Mass Spectrometry (HRMS) :
  • Confirm molecular ion [M+H]$^+$ or [M-Cl]$^+$ fragments.

Advanced Research Questions

Q. How does the steric hindrance from the trifluoromethyl and hydroxy groups influence the reactivity of 3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride in nucleophilic substitution reactions?

Methodological Answer : Steric hindrance significantly impacts reactivity:

• Electrophilic Accessibility : The trifluoromethyl group at position 2 and hydroxy group at position 6 create a crowded ortho/para arrangement, reducing nucleophilic attack efficiency.
• Reaction Optimization :
  • Temperature : Lower temperatures (-78°C) may stabilize intermediates but slow reaction kinetics.
  • Nucleophile Strength : Use strong nucleophiles (e.g., Grignard reagents) to overcome steric barriers.
  • Solvent Effects : Polar aprotic solvents (e.g., THF) enhance nucleophilicity but may not mitigate steric effects.

Case Study : In analogous reactions, sterically hindered sulfonyl chlorides (e.g., 2-fluoro-6-trifluoromethyl derivatives) decomposed immediately upon exposure to organozinc reagents, even at -78°C .

Q. What strategies can be employed to mitigate decomposition issues when using 3-Fluoro-6-hydroxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride in moisture-sensitive reactions?

Methodological Answer :

• Inert Atmosphere : Use Schlenk lines or gloveboxes for reagent handling.
• Drying Agents : Pre-treat solvents with molecular sieves or MgSO$_4$.
• Protection of Hydroxy Group : Convert -OH to a stable protecting group (e.g., silyl ether) before reaction .
• Low-Temperature Quenching : Add nucleophiles gradually at -78°C to minimize hydrolysis.

Q. Experimental Validation :

• TGA/DSC Analysis : Monitor thermal stability to identify safe temperature ranges.
• Reaction Monitoring : Use in situ FT-IR or $^{19}$F NMR to detect decomposition intermediates .

Q. How can researchers resolve contradictions in reported reactivity data for sulfonyl chlorides with electron-withdrawing substituents?

Methodological Answer :

• Systematic Variation : Test reactivity under controlled conditions (e.g., varying solvents, temperatures, and nucleophiles).
• Computational Modeling : Use DFT calculations to compare activation energies for electron-withdrawing vs. electron-donating substituents.
• Meta-Analysis : Cross-reference literature data (e.g., shows electron-withdrawing groups accelerate sulfonylation but steric hindrance negates this effect) .

Example : While electron-withdrawing groups generally enhance electrophilicity, steric hindrance in 2,6-disubstituted derivatives can dominate, leading to unexpected decomposition .